Cas no 1401902-56-4 (Ethyl 3-fluoro-4-iodobutanoate)

• Product Name: Ethyl 3-fluoro-4-iodobutanoate
• CAS No: 1401902-56-4
• MF: C₆H₁₀FIO₂
• MW: 260.045278072357
• CID: 4597106
• Update Time: 2025-06-14

Ethyl 3-fluoro-4-iodobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-fluoro-4-iodobutanoate
• Ethyl 3-fluoro-4-iodobutanoate

• Inchi： 1S/C6H10FIO2/c1-2-10-6(9)3-5(7)4-8/h5H,2-4H2,1H3
• InChI Key： WUUBUKVGTSSUEO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(F)CI

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 235.5±20.0 °C at 760 mmHg
• Flash Point: 96.2±21.8 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Ethyl 3-fluoro-4-iodobutanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 3-fluoro-4-iodobutanoate

Research Brief on Ethyl 3-fluoro-4-iodobutanoate (CAS: 1401902-56-4) in Chemical and Biomedical Applications

Ethyl 3-fluoro-4-iodobutanoate (CAS: 1401902-56-4) is a fluorinated and iodinated ester compound that has garnered significant attention in recent chemical and biomedical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its unique structure, featuring both fluorine and iodine substituents, makes it a valuable building block for the introduction of halogen atoms into more complex molecules, which is a common strategy in drug design to modulate pharmacokinetic properties.

Recent studies have explored the synthetic utility of Ethyl 3-fluoro-4-iodobutanoate in nucleophilic substitution reactions, where the iodine atom acts as a good leaving group, enabling further functionalization. Researchers have successfully employed this compound in the synthesis of fluorinated analogs of biologically active compounds, leveraging the fluorine atom's ability to enhance metabolic stability and binding affinity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in creating fluorinated β-amino acid derivatives with potential antimicrobial activity.

In the context of drug discovery, Ethyl 3-fluoro-4-iodobutanoate has shown promise as a precursor for PET (Positron Emission Tomography) tracer development. The presence of both fluorine-18 and iodine-123/124 isotopes allows for dual-labeling strategies, which can provide more comprehensive imaging data in preclinical studies. A recent publication in ACS Chemical Neuroscience highlighted its application in synthesizing novel radioligands for studying neurotransmitter systems in the brain.

The compound's safety profile and handling requirements have also been subjects of recent investigation. While generally stable under standard laboratory conditions, studies recommend storage under inert atmosphere due to potential sensitivity to light and moisture. The Material Safety Data Sheet (MSDS) indicates moderate toxicity, emphasizing the need for proper personal protective equipment during handling, particularly due to the iodine content which may pose thyroid-related risks with prolonged exposure.

Looking forward, research trends suggest increasing interest in utilizing Ethyl 3-fluoro-4-iodobutanoate for developing targeted therapies, particularly in oncology and CNS disorders. Its unique chemical properties make it particularly suitable for creating covalent inhibitors, a growing class of therapeutics that form irreversible bonds with their target proteins. Several pharmaceutical companies have included derivatives of this compound in their pipeline for kinase inhibitors and protease-targeted drugs.

In conclusion, Ethyl 3-fluoro-4-iodobutanoate represents an important chemical tool in modern drug discovery and development. Its dual functionality as both a fluorinated and iodinated building block provides researchers with unique opportunities to explore structure-activity relationships and develop novel therapeutic agents. As synthetic methodologies continue to advance, we anticipate seeing more applications of this versatile compound in both academic and industrial research settings.